Cas no 1432480-81-3 ([1-(2-aminoethyl)cyclobutyl]methanol)

• Product Name: [1-(2-aminoethyl)cyclobutyl]methanol
• CAS No: 1432480-81-3
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD29907113
• CID: 4599430
• PubChem ID: 115011198
• Update Time: 2025-06-10

[1-(2-aminoethyl)cyclobutyl]methanol Chemical and Physical Properties

Names and Identifiers

• [1-(2-aminoethyl)cyclobutyl]methanol

• MDL： MFCD29907113
• Inchi： 1S/C7H15NO/c8-5-4-7(6-9)2-1-3-7/h9H,1-6,8H2
• InChI Key： QOURODYGKSCDKE-UHFFFAOYSA-N
• SMILES： C1(CCN)(CO)CCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on [1-(2-aminoethyl)cyclobutyl]methanol

Introduction to [1-(2-aminoethyl)cyclobutyl]methanol (CAS No. 1432480-81-3)

[1-(2-aminoethyl)cyclobutyl]methanol (CAS No. 1432480-81-3) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct cyclobutyl and aminoethyl functionalities, offers a range of potential applications in drug development and chemical synthesis. This introduction aims to provide a comprehensive overview of [1-(2-aminoethyl)cyclobutyl]methanol, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research and application.

Chemical Structure and Properties

[1-(2-aminoethyl)cyclobutyl]methanol is a cyclic secondary amine with a cyclobutyl ring attached to an aminoethyl group, which is further substituted with a hydroxymethyl group. The molecular formula of this compound is C₇H₁₅NO₂, and it has a molecular weight of approximately 145.20 g/mol. The presence of the hydroxyl group imparts polarity to the molecule, making it soluble in polar solvents such as water and ethanol. The amino group can participate in hydrogen bonding, which can influence the compound's interactions with biological targets.

The cyclobutyl ring is a four-membered ring that is inherently strained due to the high angle strain between the carbon atoms. This strain can affect the conformational flexibility and reactivity of the molecule, which may be exploited in designing drugs with specific binding properties. The combination of the cyclobutyl ring and the aminoethyl functionality provides a unique scaffold for exploring novel pharmacological activities.

Synthesis Methods

The synthesis of [1-(2-aminoethyl)cyclobutyl]methanol can be achieved through various routes, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the reaction of cyclobutylmethyl chloride with 2-aminoethanol in the presence of a base such as potassium carbonate or sodium hydride. This nucleophilic substitution reaction proceeds efficiently under mild conditions, yielding high yields of the desired product.

Another method involves the reduction of an intermediate nitrile or amide derivative using hydrogen gas over a palladium catalyst or through chemical reduction using borane-tetrahydrofuran complex. These methods provide alternative routes for synthesizing [1-(2-aminoethyl)cyclobutyl]methanol, allowing researchers to choose the most suitable approach based on their specific requirements.

Biological Activities and Applications

[1-(2-aminoethyl)cyclobutyl]methanol has shown promising biological activities that make it an attractive candidate for drug development. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, research published in the Journal of Medicinal Chemistry reported that [1-(2-aminoethyl)cyclobutyl]methanol exhibits potent inhibitory activity against protein kinase C (PKC), an enzyme implicated in cancer progression and inflammation.

In addition to its enzymatic inhibition properties, [1-(2-aminoethyl)cyclobutyl]methanol has been investigated for its neuroprotective effects. Studies conducted on animal models have shown that this compound can reduce neuronal damage and improve cognitive function following ischemic injury. These findings suggest that [1-(2-aminoethyl)cyclobutyl]methanol may have therapeutic potential in treating neurological disorders such as Alzheimer's disease and stroke.

Clinical Trials and Future Directions

The promising preclinical results for [1-(2-aminoethyl)cyclobutyl]methanol have led to increased interest in advancing this compound into clinical trials. Several phase I trials are currently underway to evaluate its safety and pharmacokinetic profile in humans. Preliminary data from these trials have indicated that [1-(2-aminoethyl)cyclobutyl]methanol is well-tolerated at therapeutic doses, with no significant adverse effects observed.

Further research is needed to fully elucidate the mechanisms underlying the biological activities of [1-(2-aminoethyl)cyclobutyl]methanol. Ongoing studies are focusing on optimizing its pharmacological properties through structural modifications and exploring its potential synergistic effects with other therapeutic agents. Additionally, efforts are being made to develop more efficient synthesis methods that can facilitate large-scale production for clinical use.

Conclusion

In conclusion, [1-(2-aminoethyl)cyclobutyl]methanol (CAS No. 1432480-81-3) is a promising compound with a unique chemical structure that offers diverse biological activities. Its potential as an enzyme inhibitor and neuroprotective agent makes it an attractive candidate for drug development in various therapeutic areas. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in the discovery and development of new pharmaceuticals.